Cas no 1788770-67-1 (5-chloro-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]thiophene-2-carboxamide
• CAS No: 1788770-67-1
• MF: C₁₄H₁₀ClN₃O₂S₂
• MW: 351.831099033356
• CID: 5368117
• Update Time: 2025-08-05

5-chloro-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]thiophene-2-carboxamide

• Inchi： 1S/C14H10ClN3O2S2/c15-10-4-3-9(22-10)13(19)16-8-5-6-21-11(8)14-17-12(18-20-14)7-1-2-7/h3-7H,1-2H2,(H,16,19)
• InChI Key： LVWWZDGQNDEWQB-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CSC=2C2ON=C(C3CC3)N=2)=O)SC(Cl)=CC=1

Additional information on 5-chloro-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]thiophene-2-carboxamide

5-Chloro-N-[2-(3-Cyclopropyl-1,2,4-Oxadiazol-5-Yl)Thiophen-3-Yl]Thiophene-2-Carboxamide: A Comprehensive Overview

The compound 5-chloro-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]thiophene-2-carboxamide (CAS No. 1788770-67-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thiophene ring system, a carboxamide group, and a 1,2,4-oxadiazole moiety substituted with a cyclopropyl group. The integration of these functional groups makes this compound a promising candidate for applications in drug discovery, electronic materials, and advanced organic synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like 1,2,4-oxadiazoles in medicinal chemistry due to their ability to modulate biological activities. The presence of the cyclopropyl group further enhances the molecule's stability and bioavailability. This compound has been explored in the context of its potential as an anti-inflammatory agent and as a building block for more complex pharmaceuticals. Researchers have also investigated its electronic properties, which make it suitable for use in organic semiconductors and optoelectronic devices.

The synthesis of 5-chloro-N-[2-(3-cyclopropyl-1,2,4 oxadiazol 5 yl)thiophen 3 yl]thiophene 2 carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through condensation reactions and the subsequent coupling with the thiophene derivative. The introduction of the chloro group at position 5 is critical for tuning the molecule's reactivity and selectivity in biological systems.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular interactions. The thiophene rings can form π–π stacking interactions, which are essential for self-assembling structures in materials science. This property has led to its investigation as a component in stimuli-responsive materials and advanced polymer systems.

In terms of applications, 5-chloro-N-[...]carboxamide has shown promise in the development of new-generation antibiotics. Its unique structure allows it to inhibit key enzymes involved in bacterial resistance mechanisms without causing significant toxicity to human cells. Additionally, its role as an intermediate in the synthesis of more complex molecules has made it a valuable asset in combinatorial chemistry libraries.

The environmental impact of this compound is another area of active research. Scientists are exploring methods to optimize its synthesis pathways to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing this compound on an industrial scale.

In conclusion, 5-chloro-N-[...]carboxamide (CAS No. 1788770671) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile tool for researchers aiming to push the boundaries of chemical innovation.